Ethanamine, 2,2'-[methylenebis(oxy)]bis[N,N-dimethyl-

• CAS No.: 36996-87-9
• Molecular Formula: C9H22N2O2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 2-[2-(dimethylamino)ethoxymethoxy]-N,N-dimethylethanamine
• InChI: InChI=1S/C9H22N2O2/c1-10(2)5-7-12-9-13-8-6-11(3)4/h5-9H2,1-4H3
• InChI Key: GIAGDEKSOVTMFZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOCOCCN(C)C

Description

Ethanamine, 2,2’-[methylenebis(oxy)]bis[N,N-dimethyl-] is a chemical compound with the molecular formula C9H22N2O2 . It is known for its unique structure, which includes two dimethylamino groups connected by a methylene bridge through oxygen atoms. This compound is used in various scientific and industrial applications due to its versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanamine, 2,2’-[methylenebis(oxy)]bis[N,N-dimethyl-] typically involves the reaction of dimethylamine with formaldehyde and ethylene glycol. The reaction conditions often include a controlled temperature and pH to ensure the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow reactors to maintain optimal reaction conditions and yield. The use of catalysts and solvents can also enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

Ethanamine, 2,2’-[methylenebis(oxy)]bis[N,N-dimethyl-] undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino groups can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but generally involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions include various amines, oxides, and substituted derivatives, which can be used in further chemical synthesis and applications .

Scientific Research Applications

Ethanamine, 2,2’-[methylenebis(oxy)]bis[N,N-dimethyl-] has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for potential therapeutic uses due to its interaction with biological molecules.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Ethanamine, 2,2’-[methylenebis(oxy)]bis[N,N-dimethyl-] involves its interaction with molecular targets such as enzymes and receptors. The compound can form hydrogen bonds and electrostatic interactions with these targets, leading to changes in their activity and function. The pathways involved may include signal transduction and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• Ethanamine, 2,2’-[oxybis(methylenesulfonyl)]bis[N,N-dimethyl-]
• Bis(2-(Dimethylamino)ethyl) ether
• 2,2’-[Methylenebis(oxy)]bis(N,N-dimethylethanamine)

Uniqueness

Ethanamine, 2,2’-[methylenebis(oxy)]bis[N,N-dimethyl-] is unique due to its specific structure, which provides distinct chemical properties and reactivity. Its ability to participate in various chemical reactions and its applications in multiple fields make it a valuable compound in scientific research and industry .